Cas no 2138179-63-0 (5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one)

5-Hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one is a spirocyclic heterocyclic compound featuring a fused triazolopyrimidine core with a cyclopropane moiety. Its unique structural framework combines a triazole ring, pyrimidine scaffold, and strained cyclopropane, making it a versatile intermediate in medicinal chemistry and agrochemical research. The presence of hydroxy and methoxy substituents enhances its reactivity, enabling selective functionalization for targeted applications. This compound exhibits potential as a precursor for bioactive molecules due to its rigid spirocyclic architecture, which can improve binding affinity and metabolic stability. Its synthetic utility lies in its ability to serve as a building block for complex heterocyclic systems, particularly in drug discovery and material science.
5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one structure
2138179-63-0 structure
Product Name:5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one
CAS No:2138179-63-0
MF:C8H8N4O3
MW:208.174120903015
CID:6141189
PubChem ID:165748746
Update Time:2025-10-29

5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one
    • 2138179-63-0
    • EN300-1129868
    • 5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
    • Inchi: 1S/C8H8N4O3/c1-15-7-10-6-9-4(13)8(2-3-8)5(14)12(6)11-7/h2-3H2,1H3,(H,9,10,11,13)
    • InChI Key: ZPQLMSBUOIQDCU-UHFFFAOYSA-N
    • SMILES: O=C1C2(C(NC3=NC(=NN13)OC)=O)CC2

Computed Properties

  • Exact Mass: 208.05964013g/mol
  • Monoisotopic Mass: 208.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 86.1Ų

5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1129868-1.0g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0
1g
$0.0 2023-06-09
Enamine
EN300-1129868-0.05g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
0.05g
$827.0 2023-10-26
Enamine
EN300-1129868-0.1g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
0.1g
$867.0 2023-10-26
Enamine
EN300-1129868-0.25g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
0.25g
$906.0 2023-10-26
Enamine
EN300-1129868-0.5g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
0.5g
$946.0 2023-10-26
Enamine
EN300-1129868-1g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
1g
$986.0 2023-10-26
Enamine
EN300-1129868-2.5g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
2.5g
$1931.0 2023-10-26
Enamine
EN300-1129868-5g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
5g
$2858.0 2023-10-26
Enamine
EN300-1129868-10g
5-hydroxy-2-methoxy-7H-spiro[[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane]-7-one
2138179-63-0 95%
10g
$4236.0 2023-10-26

Additional information on 5-hydroxy-2-methoxy-7H-spiro1,2,4triazolo1,5-apyrimidine-6,1'-cyclopropane-7-one

Exploring the Unique Properties and Applications of 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one (CAS No. 2138179-63-0)

In the rapidly evolving field of medicinal chemistry, 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one (CAS No. 2138179-63-0) has emerged as a compound of significant interest. This structurally complex molecule combines a spirocyclic framework with a triazolopyrimidine core, offering unique chemical properties that make it valuable for pharmaceutical research and development. Researchers are particularly drawn to its potential as a kinase inhibitor, a property that aligns with current drug discovery trends targeting cancer and inflammatory diseases.

The molecular structure of 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one features several notable characteristics. The spirocyclopropane moiety introduces significant three-dimensionality, which can enhance binding specificity to biological targets. Meanwhile, the triazolopyrimidine scaffold is known for its excellent pharmacokinetic properties, including good solubility and metabolic stability. These features answer common search queries about "bioactive spiro compounds" and "triazolopyrimidine derivatives in drug design," topics frequently explored in medicinal chemistry forums.

Recent studies have highlighted the compound's potential in addressing one of modern medicine's greatest challenges: drug-resistant diseases. The unique spiro[1,2,4]triazolo[1,5-a]pyrimidine structure shows promise in overcoming resistance mechanisms, particularly in oncology applications. This aligns with trending searches about "next-generation cancer therapeutics" and "novel approaches to drug resistance," making the compound particularly relevant to current pharmaceutical discussions.

From a synthetic chemistry perspective, 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one presents interesting challenges and opportunities. The spiro junction between the cyclopropane and triazolopyrimidine rings requires specialized synthetic strategies, a topic frequently searched by organic chemists. Recent advances in transition metal-catalyzed cyclization reactions have made the synthesis of such complex architectures more accessible, addressing common queries about "spiro compound synthesis methods."

The pharmaceutical industry's growing interest in 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one is reflected in patent filings and preclinical studies. Its potential as a JAK kinase inhibitor has been particularly noted, responding to the increasing market demand for new immunomodulatory agents. This application connects with trending healthcare searches about "new treatments for autoimmune disorders" and "JAK-STAT pathway inhibitors," demonstrating the compound's relevance to current medical needs.

Beyond its pharmaceutical applications, 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one has attracted attention in materials science. The compound's rigid, three-dimensional structure makes it an interesting candidate for molecular recognition applications, answering searches about "functional organic materials." Its potential use in supramolecular chemistry and sensor development represents an exciting interdisciplinary application that bridges chemistry and materials science.

Analytical characterization of 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one presents unique challenges due to its complex structure. Advanced techniques such as 2D NMR spectroscopy and high-resolution mass spectrometry are typically required for complete structural elucidation. These analytical aspects respond to common search terms like "characterization of spiro compounds" and "NMR analysis of complex heterocycles," providing valuable information for analytical chemists working with similar structures.

The safety profile and ADME properties (Absorption, Distribution, Metabolism, and Excretion) of 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one are currently under investigation in various research programs. Preliminary data suggest favorable pharmacokinetic parameters, addressing frequent queries about "drug-like properties of triazolopyrimidines." These studies are crucial for understanding the compound's potential as a lead structure in drug development programs.

Looking to the future, 5-hydroxy-2-methoxy-7H-spiro[1,2,4]triazolo[1,5-a]pyrimidine-6,1'-cyclopropane-7-one represents an excellent example of how complex molecular architectures can address contemporary challenges in medicine and materials science. Its unique combination of spirocyclic and triazolopyrimidine structural elements offers multiple opportunities for further exploration, making it a compound to watch in coming years as research continues to uncover its full potential.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.